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Compound of Interest

Compound Name: Genz-669178

Cat. No.: B1192745

For Researchers, Scientists, and Drug Development Professionals

Introduction

Genz-669178 is a potent and selective inhibitor of the Plasmodium falciparum dihydroorotate
dehydrogenase (pfDHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.
[1] Unlike their human hosts, malaria parasites are solely reliant on this pathway for the
synthesis of pyrimidines, making pfDHODH a promising target for antimalarial drug
development. This document provides detailed application notes and protocols for the
administration and evaluation of Genz-669178 in mouse models of malaria, based on available
preclinical data for the compound and its close analogs.

Data Presentation

The following tables summarize the in vitro and in vivo efficacy of Genz-669178 and its related
analogs against Plasmodium species.

Table 1: In Vitro Potency of Genz-669178 Against Dihydroorotate Dehydrogenase (DHODH)
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Target Enzyme

IC50 (nM)

P. falciparum DHODH

Double-digit nanomolar potency

P. berghei DHODH

Double-digit nanomolar potency

P. vivax DHODH

Double-digit nanomolar potency

Human DHODH

No significant activity

Source: Data extrapolated from studies on the N-alkyl-5-(1H-benzimidazol-1-yl)thiophene-2-
carboxamide series.

Table 2: In Vivo Efficacy of Genz-669178 Analogs in P. berghei Mouse Model

Compound Dosing Regimen Efficacy Metric Value
N-alkyl-5-(1H-
benzimidazol-1-
yhthiophene-2- Oral, twice daily for 4
) ] ED50 13-21 mg/kg/day
carboxamide series days
(including Genz-
669178)
Genz-667348 (analog) Oral, twice daily Sterile Cure 100 mg/kg/day

Source: Data from studies on Genz-669178 and its analogs.

Signaling Pathway

Genz-669178 exerts its antimalarial effect by inhibiting the de novo pyrimidine biosynthesis
pathway in Plasmodium. Specifically, it targets the enzyme dihydroorotate dehydrogenase
(DHODH), which catalyzes the conversion of dihydroorotate to orotate. This inhibition depletes
the parasite's supply of pyrimidines, which are essential for DNA and RNA synthesis, thereby
halting its replication and proliferation.
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Plasmodium Parasite

Multiple Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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